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Compound of Interest

Compound Name: Hexadecenylsuccinic anhydride

Cat. No.: B1352482 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Hexadecenylsuccinic Anhydride
(HDSA)

Abstract
Hexadecenylsuccinic anhydride (HDSA) is a versatile organic compound distinguished by its

bifunctional chemical nature. It possesses a hydrophilic cyclic anhydride group and a long,

hydrophobic C16 alkenyl chain. This unique structure underpins its utility as a surface modifier,

coupling agent, and chemical intermediate in a wide array of industrial and research

applications, from paper sizing to the synthesis of novel surfactants and corrosion inhibitors.

This guide provides a detailed exploration of the core chemical properties of HDSA, focusing

on the reactivity of the anhydride ring. We will delve into the mechanisms of hydrolysis,

esterification, and amidation, supported by field-proven experimental insights and protocols.

The objective is to equip researchers and professionals with the fundamental chemical

knowledge required to effectively utilize and innovate with HDSA in their respective fields.

Molecular Structure and Physicochemical
Characteristics
Hexadecenylsuccinic anhydride, a derivative of succinic anhydride, is characterized by the

substitution of a hydrogen atom on the succinic ring with a C16 unsaturated alkyl chain

(hexadecenyl group).[1][2] This structure imparts both polar and non-polar characteristics to the

molecule.
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Hydrophilic Head: The cyclic anhydride functional group is highly reactive and polar. It serves

as the primary site for chemical modification.

Hydrophobic Tail: The long C16 alkenyl chain is non-polar and contributes to the molecule's

solubility in organic solvents and its surfactant-like properties.[1]

This amphiphilic nature is central to its function as a surface-active agent. The physical state of

HDSA is typically a colorless to pale yellow liquid or a low-melting solid, depending on the

specific isomer mixture and purity.[1][3]

Table 1: Physicochemical Properties of
Hexadecenylsuccinic Anhydride

Property Value Source(s)

CAS Number 32072-96-1 [1][3]

Molecular Formula C₂₀H₃₄O₃ [1][4][5]

Molecular Weight 322.48 g/mol [3][4][5]

Appearance
White to light yellow powder,

crystal, or liquid
[1][3]

Boiling Point ~440.9°C at 760 mmHg [3]

Density ~0.997 g/cm³ [3]

Solubility

Decomposes in water; Soluble

in organic solvents like

benzene and toluene.[3]

[3]

Flash Point 199°C [3]

Core Reactivity of the Anhydride Functional Group
The chemistry of HDSA is dominated by the electrophilicity of the carbonyl carbons in the

anhydride ring, making them susceptible to attack by a variety of nucleophiles. This reactivity is

the cornerstone of its applications.
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Hydrolysis: Reaction with Water
The reaction of HDSA with water is a critical property, representing both a key functional

mechanism in some applications and a primary degradation pathway in others. The anhydride

ring readily opens upon contact with water to form the corresponding dicarboxylic acid,

hexadecenylsuccinic acid.[3]

Mechanism: The reaction proceeds via nucleophilic acyl substitution, where a water molecule

attacks one of the carbonyl carbons. This is followed by the opening of the five-membered ring

to yield the dicarboxylic acid.

Causality and Field Insights:

In Papermaking: The hydrolysis of Alkenyl Succinic Anhydrides (ASAs) like HDSA is a major

concern. The resulting dicarboxylic acid is less effective as a sizing agent and can lead to

deposits and operational issues on paper machines.[6][7] Therefore, ASA emulsions are

typically prepared just before use.[2]

As a Corrosion Inhibitor: In non-aqueous systems such as lubricants, this reactivity is

leveraged. HDSA acts as a water scavenger, preventing corrosion by reacting with and

neutralizing dissolved water.[8] The resulting dicarboxylic acid can also exhibit corrosion-

inhibiting properties.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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